Cas no 81331-42-2 ([2-(Acetyloxymethyl)-4,10-dihydroxy-1,5-dimethylspiro[8-oxatricyclo[7.2.1.02,7]dodec-5-ene-12,2'-oxirane]-11-yl] 2-methylprop-2-enoate)

[2-(Acetyloxymethyl)-4,10-dihydroxy-1,5-dimethylspiro[8-oxatricyclo[7.2.1.02,7]dodec-5-ene-12,2'-oxirane]-11-yl] 2-methylprop-2-enoate structure
81331-42-2 structure
Product name:[2-(Acetyloxymethyl)-4,10-dihydroxy-1,5-dimethylspiro[8-oxatricyclo[7.2.1.02,7]dodec-5-ene-12,2'-oxirane]-11-yl] 2-methylprop-2-enoate
CAS No:81331-42-2
MF:C21H28O8
MW:408.442227363586
CID:986655
PubChem ID:433223

[2-(Acetyloxymethyl)-4,10-dihydroxy-1,5-dimethylspiro[8-oxatricyclo[7.2.1.02,7]dodec-5-ene-12,2'-oxirane]-11-yl] 2-methylprop-2-enoate Chemical and Physical Properties

Names and Identifiers

    • 15-acetoxy-4β-(methacryloyloxy)scirpene-3α,8β-diol
    • 81331-42-2
    • NSC-325627
    • DTXSID00330874
    • NSC325627
    • [2-(Acetyloxymethyl)-4,10-dihydroxy-1,5-dimethylspiro[8-oxatricyclo[7.2.1.02,7]dodec-5-ene-12,2'-oxirane]-11-yl] 2-methylprop-2-enoate
    • Inchi: InChI=1S/C21H28O8/c1-10(2)18(25)29-16-15(24)17-21(9-27-21)19(16,5)20(8-26-12(4)22)7-13(23)11(3)6-14(20)28-17/h6,13-17,23-24H,1,7-9H2,2-5H3
    • InChI Key: WSHDHEUVOIAJPW-UHFFFAOYSA-N
    • SMILES: CC1=CC2C(CC1O)(C3(C(C(C(C34CO4)O2)O)OC(=O)C(=C)C)C)COC(=O)C

Computed Properties

  • Exact Mass: 408.17841785g/mol
  • Monoisotopic Mass: 408.17841785g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 6
  • Complexity: 805
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 8
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 115Ų
  • XLogP3: 0.1

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